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Compound of Interest

Compound Name: Ivabradine impurity 2

Cat. No.: B601732 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential degradation pathways

of Ivabradine, a heart rate-lowering agent. The information presented is collated from various

stability and forced degradation studies, offering insights into the drug's susceptibility to

different stress conditions. This document is intended to support research, development, and

quality control activities related to Ivabradine.

Overview of Ivabradine Stability
Ivabradine has been shown to be a relatively stable molecule; however, it undergoes

degradation under specific stress conditions, including exposure to acid, base, oxidation, and

light.[1][2][3] Forced degradation studies are crucial for identifying potential degradation

products that could arise during manufacturing, storage, or administration, and for developing

stability-indicating analytical methods.

Summary of Degradation Products
Multiple studies have identified and characterized various degradation products of Ivabradine

under hydrolytic, oxidative, and photolytic stress. The following table summarizes the key

degradation products reported in the literature, identified by their mass-to-charge ratio (m/z).
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Degradation
Product ID

m/z ([M+H]⁺)
Formation
Conditions

Reference(s)

H1 505.31 Acid Hydrolysis (HCl) [1][2]

H2 523.26 Acid Hydrolysis (HCl) [1][2]

H3 505.25 Acid Hydrolysis (HCl) [1][2]

N1 487.29 Alkaline Hydrolysis [1][2]

Ox1 Not specified Oxidation (H₂O₂) [1][2]

Ox2 Not specified Oxidation (H₂O₂) [2]

Ox3 471 Oxidation (H₂O₂) [1]

Ox4 293.20 Oxidation (H₂O₂) [1]

Ox5 Not specified Oxidation (H₂O₂) [1]

UV1 279.17
Photolytic

Degradation
[1]

UV2 Not specified
Photolytic

Degradation
[1]

UV3 485
Photolytic

Degradation
[1]

UV4 (N-desmethyl

ivabradine)
455.26

Photolytic

Degradation
[1]

I-1 to I-5 Not specified
Acid and Base

Hydrolysis
[4][5]

Experimental Protocols for Forced Degradation
Studies
The following are detailed methodologies for the key experiments cited in the literature for

inducing the degradation of Ivabradine.
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Hydrolytic Degradation
Acidic Hydrolysis:

Protocol 1: 1 mg of Ivabradine was dissolved in 2 ml of 2 M hydrochloric acid (HCl) and

incubated at 80°C for 24 hours.[1][3]

Protocol 2: Ivabradine was subjected to 0.1 M HCl at 80°C for 2 hours.[5]

It has been noted that Ivabradine exhibits different degradation behaviors in HCl and

sulfuric acid (H₂SO₄), with some degradation products only forming in the presence of

HCl.[4][5]

Alkaline Hydrolysis:

Protocol 1: 1 mg of Ivabradine was dissolved in 2 ml of 1 M sodium hydroxide (NaOH) and

incubated at 80°C for 24 hours.[1][3]

Protocol 2: Ivabradine was treated with 0.1 M NaOH at 80°C for 2 hours.[5]

Neutral Hydrolysis:

Ivabradine was refluxed in water at 80°C for 2 hours.[5]

Oxidative Degradation
Protocol 1: 1 mg of Ivabradine was dissolved in 2 ml of hydrogen peroxide (H₂O₂) solution at

concentrations of 3%, 7.5%, and 15%, and incubated at 80°C for 24 hours.[1][3] Complete

degradation of Ivabradine was observed under these conditions.[1]

Protocol 2: The drug was exposed to 30% H₂O₂ at room temperature for 24 hours.[5]

Thermal Degradation
Protocol 1: 1 mg of Ivabradine was dissolved in 2 ml of deionized water and kept at 80°C for

24 hours.[1][3]

Protocol 2: Ivabradine powder was kept in an oven at 105°C for 6 hours.[5]
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Photolytic Degradation
Protocol 1: A solution of Ivabradine was exposed to UV radiation for 24 and 48 hours. After

48 hours, complete decomposition of Ivabradine was observed.[1] The illuminance was set

at 500 W/m².[2]

Protocol 2: The solid drug was exposed to UV light (254 nm) and fluorescent light for 7 days.

[5]

Visualization of Degradation Pathways
The following diagrams illustrate the proposed degradation pathways of Ivabradine under

different stress conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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